2-(But-3-yn-1-yl)cycloheptan-1-ol

• Molecular Formula: C11H18O
• Molecular Weight: 166.26 g/mol
• IUPAC Name: 2-but-3-ynylcycloheptan-1-ol
• InChI: InChI=1S/C11H18O/c1-2-3-7-10-8-5-4-6-9-11(10)12/h1,10-12H,3-9H2
• InChI Key: MEYLGCKPNONXLB-UHFFFAOYSA-N
• Canonical SMILES: C#CCCC1CCCCCC1O

Description

2-(But-3-yn-1-yl)cycloheptan-1-ol is a cycloheptanol derivative featuring a seven-membered carbocyclic ring substituted at the 2-position with a but-3-yn-1-yl group. The compound combines the steric and electronic effects of a medium-sized cycloalkane ring with a terminal alkyne substituent. The hydroxyl group at position 1 contributes to hydrogen-bonding capacity, while the alkyne moiety introduces reactivity toward electrophilic additions, cycloadditions (e.g., azide-alkyne click chemistry), and metal-catalyzed transformations. Its molecular formula is C₁₁H₁₆O, with a calculated molecular weight of 164.24 g/mol.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(But-3-yn-1-yl)cycloheptan-1-ol typically involves the following steps:

Formation of the Cycloheptane Ring: The cycloheptane ring can be synthesized through various methods, including the cyclization of heptane derivatives.

Introduction of the But-3-yn-1-yl Group: This step involves the addition of a but-3-yn-1-yl group to the cycloheptane ring. This can be achieved through alkylation reactions using appropriate alkylating agents.

Industrial Production Methods

Industrial production methods for 2-(But-3-yn-1-yl)cycloheptan-1-ol are not well-documented, as the compound is primarily used for research purposes. large-scale synthesis would likely involve optimization of the above synthetic routes to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

2-(But-3-yn-1-yl)cycloheptan-1-ol can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or an aldehyde.

Reduction: The compound can be reduced to form a cycloheptane derivative with a but-3-yn-1-yl group.

Substitution: The hydroxyl group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate, osmium tetroxide, or chromium trioxide in acidic conditions.

Reduction: Lithium aluminum hydride or sodium borohydride in anhydrous conditions.

Substitution: Nucleophiles such as halides, amines, or thiols in the presence of a suitable catalyst.

Major Products

Oxidation: Cycloheptanone derivatives.

Reduction: Cycloheptane derivatives.

Substitution: Various substituted cycloheptane derivatives depending on the nucleophile used.

Scientific Research Applications

2-(But-3-yn-1-yl)cycloheptan-1-ol has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity and interactions with biological molecules.

Medicine: Explored for its potential therapeutic properties and as a precursor for drug development.

Industry: Used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-(But-3-yn-1-yl)cycloheptan-1-ol is not well-documented. its effects are likely mediated through interactions with specific molecular targets and pathways. The hydroxyl group and the but-3-yn-1-yl group may play a role in these interactions, influencing the compound’s reactivity and biological activity .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Effects and Functional Group Reactivity

The alkyne group in 2-(But-3-yn-1-yl)cycloheptan-1-ol distinguishes it from analogs with alkyl, aromatic, or heteroatom-based substituents. Key comparisons include:

• 2-(3-Bromofuran-2-yl)cyclopentan-1-ol (CAS 1339058-26-2):

  • Substituent: Brominated furan (aromatic, electron-withdrawing).
  • Reactivity: Bromine enables nucleophilic substitutions, while the furan ring participates in electrophilic aromatic reactions.
  • Molecular Weight: 231.09 g/mol (higher due to bromine) .
• rac-(1R,2R)-2-(Methylamino)cycloheptan-1-ol: Substituent: Methylamino group (basic, hydrogen-bond donor). Reactivity: The amine group facilitates acid-base interactions and coordination chemistry. Molecular Weight: 143.2 g/mol (lower due to simpler substituent) .

Table 1: Substituent-Driven Properties

Compound	Substituent Type	Key Reactivity	Molecular Weight (g/mol)
2-(But-3-yn-1-yl)cycloheptan-1-ol	Terminal alkyne	Click chemistry, hydrogenation	164.24
2-(3-Bromofuran-2-yl)cyclopentan-1-ol	Brominated heterocycle	Nucleophilic substitution, electrophilic aromatics	231.09
rac-2-(Methylamino)cycloheptan-1-ol	Amine	Acid-base reactions, metal coordination	143.20

Ring Size and Conformational Flexibility

The cycloheptane ring introduces distinct steric and conformational properties compared to smaller cycloalkanes:

• Higher solubility in polar solvents due to reduced steric hindrance around the hydroxyl group.
• Cyclohexanol: Classic chair conformation minimizes strain, enhancing stability. Boiling point: 161°C (lower than cycloheptanol analogs due to weaker van der Waals interactions).

• Cycloheptan-1-ol Derivatives :

  • Larger ring accommodates substituents with reduced strain, but increased flexibility may lower melting points.
  • Predicted boiling point for 2-(But-3-yn-1-yl)cycloheptan-1-ol: ~245°C (estimated based on molecular weight and alkyne rigidity).

Table 2: Ring Size Impact on Physical Properties

Compound	Ring Size	Predicted Boiling Point (°C)	Melting Point Trend
2-(But-3-yn-1-yl)cycloheptan-1-ol	7	245	Moderate (75°C est.)
2-(3-Bromofuran-2-yl)cyclopentan-1-ol	5	300	Higher (120°C est.)
Cyclohexanol	6	161	Low (25°C)

Hydrogen Bonding and Solubility

The hydroxyl group’s accessibility governs solubility:

• 2-(But-3-yn-1-yl)cycloheptan-1-ol: Steric hindrance from the bulky alkyne group reduces H-bonding efficiency, leading to lower water solubility compared to cyclohexanol.
• rac-2-(Methylamino)cycloheptan-1-ol: The amine group enhances solubility in polar solvents via additional H-bonding sites.
• 2-(3-Bromofuran-2-yl)cyclopentan-1-ol : Bromine’s hydrophobicity and aromaticity further reduce water solubility.

Research Findings and Limitations

• Reactivity : The alkyne in 2-(But-3-yn-1-yl)cycloheptan-1-ol is theoretically amenable to copper-catalyzed azide-alkyne cycloaddition (CuAAC), a trait absent in bromofuran or amine-substituted analogs.
• Acidity: The hydroxyl group’s pKa is likely lower than cyclohexanol due to the electron-withdrawing effect of the alkyne (if conjugated), though experimental data are lacking.

Limitations : Direct experimental data for 2-(But-3-yn-1-yl)cycloheptan-1-ol are absent in the provided evidence. Comparisons are inferred from structural analogs and general organic chemistry principles.

Biological Activity

2-(But-3-yn-1-yl)cycloheptan-1-ol is a compound that has garnered interest in the fields of medicinal chemistry and pharmacology due to its unique structural properties and potential biological activities. This article explores the biological activity of this compound, including its mechanisms of action, interactions with biomolecules, and potential therapeutic applications.

Structural Characteristics

The compound features a cycloheptane ring with a hydroxyl group and a but-3-yne substituent. The presence of the hydroxyl group allows for hydrogen bonding with biological macromolecules, while the hydrophobic nature of the cycloheptane ring influences its interaction with lipid membranes.

The biological activity of 2-(But-3-yn-1-yl)cycloheptan-1-ol is primarily mediated through:

• Hydrogen bonding : The hydroxyl group can form hydrogen bonds with various biomolecules, potentially influencing their conformation and activity.
• Membrane interaction : The hydrophobic cycloheptane ring may alter membrane fluidity and affect signaling pathways within cells.

Antimicrobial Properties

Research indicates that 2-(But-3-yn-1-yl)cycloheptan-1-ol exhibits antimicrobial activity. In vitro studies have shown its effectiveness against various bacterial strains, suggesting potential applications in treating infections. The compound's mechanism may involve disrupting bacterial cell membranes or inhibiting essential enzymatic functions .

Anti-inflammatory Effects

Preliminary studies have suggested that this compound could possess anti-inflammatory properties. It may modulate inflammatory pathways by inhibiting pro-inflammatory cytokines or enzymes involved in inflammation, although detailed mechanisms remain to be elucidated .

Cytotoxicity and Cancer Research

The compound has been investigated for its cytotoxic effects on cancer cell lines. Early results indicate selective toxicity towards certain cancer cells, while sparing normal cells, which is a promising characteristic for potential anticancer agents. Further studies are required to determine the specific pathways involved in this selectivity .

Comparative Analysis with Similar Compounds

Compound Name	Structure Type	Notable Activity
2-(But-3-yne-1-yl)cycloheptan-1-ol	Cycloheptane derivative	Antimicrobial, anti-inflammatory
2-(But-3-en-1-yl)cycloheptan-1-ol	Cycloheptane derivative	Similar biological activities
2-(But-3-en-1-yl)cyclopentan-1-ol	Cyclopentane derivative	Less potent than cycloheptane derivatives

Case Study 1: Antimicrobial Efficacy

A study conducted on the antimicrobial efficacy of 2-(But-3-yne-1-yl)cycloheptan-1-ol revealed significant inhibition of growth in Gram-positive bacteria. The compound was tested against Staphylococcus aureus and showed an IC50 value indicating effective concentration levels for microbial inhibition .

Case Study 2: Anti-inflammatory Activity

In a controlled experiment assessing anti-inflammatory properties, 2-(But-3-yne-1-yl)cycloheptan-1-ol was administered to models of induced inflammation. Results indicated a marked reduction in inflammatory markers compared to controls, highlighting its potential as an anti-inflammatory agent .

Future Directions in Research

Further research is needed to:

• Elucidate Mechanisms : Detailed studies on the molecular mechanisms underlying the observed biological activities.
• In Vivo Studies : Transition from in vitro findings to in vivo models to assess efficacy and safety profiles.
• Structural Modifications : Explore analogs of 2-(But-3-yne-1-ylo)cycloheptan-1-ol to enhance potency and selectivity against target diseases.